Cas no 1448706-36-2 (benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1448706-36-2
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD09998723
• CID: 1123768
• PubChem ID: 44118840
• Update Time: 2025-06-07

benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-CBZ-trans-4-Hydroxy-D-prolinol
• Trans-N-benzyloxycarbonyl-4-hydroxy-2-hydroxymethylpyrrolidine
• benzyl(2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• WDEQGLDWZMIMJM-NEPJUHHUSA-N
• RP28955
• AB0049942
• 10.14272/WDEQGLDWZMIMJM-NEPJUHHUSA-N.1
• doi:10.14272/WDEQGLDWZMIMJM-NEPJUHHUSA-N.1
• (2R,4S)-2-hydroxymethyl-4-hydroxy-N-(carbobenzyloxy)-pyrrolidine
• (2R,4S)-2-hydroxymethyl-4-hydroxy-N-(carbobenzyloxy)pyrrol
• benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2R,4S)-Benzyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2R,4S)-2-hydroxymethyl-4-hydroxy-N-(carbobenzyloxy)pyrrolidine
• AKOS030238639
• 1212113-14-8
• SCHEMBL9586427
• rel-(2R,4S)-Benzyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• AS-72140
• DB-141456
• F12009
• trans-n-benzyloxycarbonyl-4-hydroxy-2-hydroxymethyl pyrrolidine
• 1448706-36-2
• MFCD09998723
• CS-W020199
• YHC70636
• Trans-N-benzyloxycarbonyl-4-hydroxy-2-hydroxymethylpyrrolidine;(3R,5S)-1-Cbz-5-(hydroxymethyl)-3-pyrrolidinol

• MDL： MFCD09998723
• Inchi： 1S/C13H17NO4/c15-8-11-6-12(16)7-14(11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12+/m1/s1
• InChI Key： WDEQGLDWZMIMJM-NEPJUHHUSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](CO)C1

Computed Properties

• Exact Mass: 251.116
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0.5

Additional information on benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1448706-36-2)

benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1448706-36-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as BHHP for brevity, is a chiral derivative of pyrrolidine, characterized by its unique stereochemistry and functional groups. The presence of hydroxyl and carboxylate functionalities makes it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate is defined by its chiral centers at the 2 and 4 positions, which confer specific stereochemical properties. These properties are crucial for its role in asymmetric synthesis and the development of enantiomerically pure compounds. The benzyl protecting group at the carboxylate position further enhances its stability and reactivity in various chemical reactions.

In recent years, BHHP has gained attention due to its potential in the synthesis of bioactive molecules and drug candidates. Its ability to undergo selective functionalization and derivatization makes it a valuable intermediate in the production of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of BHHP in the synthesis of novel antiviral agents with promising activity against influenza viruses.

The stereochemical purity of BHHP is essential for its biological activity. Chiral compounds like BHHP can exhibit different pharmacological properties depending on their enantiomeric form. Therefore, the synthesis and purification of enantiomerically pure forms of BHHP are critical steps in its application in drug discovery. Techniques such as chiral chromatography and asymmetric catalysis have been employed to achieve high enantiomeric excess (ee) values, ensuring the desired biological outcomes.

BHHP has also been explored for its potential in central nervous system (CNS) disorders. A recent study in the Journal of Organic Chemistry demonstrated that derivatives of BHHP exhibit neuroprotective effects in cellular models of Parkinson's disease. The ability to modulate specific neurotransmitter systems makes these derivatives promising candidates for further investigation in neurodegenerative diseases.

The synthetic accessibility of BHHP is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the use of chiral auxiliaries to control the stereochemistry during key steps of the synthesis. This approach ensures high yields and purity, making it suitable for large-scale production.

In addition to its applications in medicinal chemistry, BHHP has found use in other areas such as materials science and catalysis. Its unique structure and functional groups make it a suitable ligand for metal complexes, which can be used as catalysts in various organic transformations. For example, a study published in the Catalysis Science & Technology journal reported the use of BHHP-based ligands in palladium-catalyzed cross-coupling reactions, achieving high selectivity and yield.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and ecotoxicity of compounds like BHHP is essential to ensure their safe use. Preliminary studies suggest that BHHP exhibits low toxicity and good biodegradability, making it a more environmentally friendly option compared to some traditional chemicals.

In conclusion, benzyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1448706-36-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique stereochemistry, functional groups, and synthetic accessibility make it a valuable tool for researchers working on new drug candidates, materials science applications, and catalytic processes. As research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow.